Cas no 1181277-88-2 (2-3-(4-tert-butylphenyl)phenylethan-1-amine)

• Product Name: 2-3-(4-tert-butylphenyl)phenylethan-1-amine
• CAS No: 1181277-88-2
• MF: C₁₈H₂₃N
• MW: 253.38192486763
• MDL: MFCD11932108
• CID: 5196615
• PubChem ID: 71666699
• Update Time: 2025-05-22

2-3-(4-tert-butylphenyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-tert-Butylphenyl)phenyl]ethan-1-amine
• [1,1'-Biphenyl]-3-ethanamine, 4'-(1,1-dimethylethyl)-
• 2-3-(4-tert-butylphenyl)phenylethan-1-amine

• MDL： MFCD11932108
• Inchi： 1S/C18H23N/c1-18(2,3)17-9-7-15(8-10-17)16-6-4-5-14(13-16)11-12-19/h4-10,13H,11-12,19H2,1-3H3
• InChI Key： PQRSUBNKALFKCW-UHFFFAOYSA-N
• SMILES： NCCC1C=CC=C(C=1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 257
• XLogP3: 4.5
• Topological Polar Surface Area: 26

Additional information on 2-3-(4-tert-butylphenyl)phenylethan-1-amine

Recent Advances in the Study of 2-3-(4-tert-butylphenyl)phenylethan-1-amine (CAS: 1181277-88-2)

The compound 2-3-(4-tert-butylphenyl)phenylethan-1-amine (CAS: 1181277-88-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's role as a modulator of neurotransmitter systems. Preliminary findings suggest that 2-3-(4-tert-butylphenyl)phenylethan-1-amine may interact with specific receptors in the central nervous system, potentially offering novel avenues for the treatment of neurological disorders. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to better understand its binding affinity and selectivity.

In addition to its neurological applications, recent studies have explored the compound's potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated its ability to inhibit key inflammatory pathways, suggesting its utility in conditions such as rheumatoid arthritis and other autoimmune diseases. These findings are particularly significant given the growing need for new anti-inflammatory drugs with fewer side effects.

The synthesis of 2-3-(4-tert-butylphenyl)phenylethan-1-amine has also been a focal point of recent research. Innovative synthetic routes have been developed to improve yield and purity, with a particular emphasis on green chemistry principles to minimize environmental impact. These advancements are expected to facilitate large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further investigation. Additionally, more comprehensive toxicological studies are needed to ensure its safety for clinical use. Researchers are optimistic that ongoing and future studies will address these gaps, paving the way for potential therapeutic applications.

In conclusion, 2-3-(4-tert-butylphenyl)phenylethan-1-amine (CAS: 1181277-88-2) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its diverse pharmacological properties and potential therapeutic applications make it a molecule of great interest. Continued research efforts are expected to yield deeper insights into its mechanisms of action and clinical potential, offering hope for new treatments in neurology and immunology.